Cas no 1806792-01-7 (Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806792-01-7
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4848555
• Update Time: 2025-10-19

Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-15-9(14)7-6(8(10)11)5(4-12)2-3-13-7/h2-3,8H,4,12H2,1H3
• InChI Key： SNOUKHSMAPJOKH-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 0.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate

Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806792-01-7): A Comprehensive Overview

Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1806792-01-7, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The presence of both an amino methyl group and a difluoromethyl group in its structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>aminomethyl substituent at the 4-position of the pyridine ring enhances the compound's reactivity, making it a versatile building block for further functionalization. This feature is particularly useful in medicinal chemistry, where such intermediates are often employed to introduce specific pharmacophores into larger molecular frameworks. On the other hand, the difluoromethyl group at the 3-position introduces electron-withdrawing effects, which can influence the electronic properties and metabolic stability of the resulting drug candidates.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural motif of methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate aligns well with these trends, as it combines elements known to enhance binding affinity and pharmacokinetic profiles.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, recent studies have highlighted the role of pyridine derivatives in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The< strong>aminomethyl group provides a handle for further derivatization, allowing chemists to modify the compound's properties to optimize its interaction with biological targets. Meanwhile, the< strong>difluoromethyl group can improve metabolic stability by resisting oxidative degradation.

The incorporation of fluorine atoms into drug molecules is a well-established strategy to enhance their pharmacological properties. Fluorinated compounds often exhibit improved binding affinity, reduced metabolic clearance, and enhanced bioavailability. In the case of methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate, the presence of two fluorine atoms at the 3-position is particularly noteworthy. This substitution pattern has been shown to enhance interactions with biological targets by increasing lipophilicity and reducing polarity.

Recent advancements in computational chemistry have further facilitated the design and optimization of pyridine-based drug candidates. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have been employed to predict the binding modes and affinities of these compounds. Methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate has been subjected to such analyses, revealing its potential as a scaffold for developing novel therapeutics.

The pharmaceutical industry has increasingly recognized the importance of investing in high-quality intermediates like methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate. These intermediates serve as critical components in multi-step synthetic routes, enabling the efficient production of complex drug molecules. The demand for such compounds is driven by the need for innovative treatments that address unmet medical needs. As a result, researchers are continuously exploring new synthetic methodologies to improve yields and purities.

In conclusion, methyl 4-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806792-01-7) represents a promising compound in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic applications. The combination of an< strong>aminomethyl group and two< strong>difluoromethyl groups provides a rich framework for further chemical manipulation, enabling the development of novel drug candidates targeting various diseases.